Cas no 13599-24-1 (Ethyl 3-phenylisoxazole-5-carboxylate)

Ethyl 3-phenylisoxazole-5-carboxylate structure
13599-24-1 structure
Product Name:Ethyl 3-phenylisoxazole-5-carboxylate
CAS No:13599-24-1
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD03826509
CID:1027803
PubChem ID:4201981
Update Time:2025-04-20

Ethyl 3-phenylisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-phenylisoxazole-5-carboxylate
    • TIMTEC-BB SBB014614
    • ethyl 3-phenyl-5-isoxazolecarboxylate
    • ethyl 3-phenyl-1,2-oxazole-5-carboxylate
    • XYKADOXYAZEDNB-UHFFFAOYSA-N
    • HMS1609H14
    • SBB026419
    • STK353346
    • AM807490
    • AB0072061
    • ST45135037
    • R7957
    • 5-Isoxazolecarboxylic acid, 3-phenyl-, ethyl ester
    • ETHYL 5-PHENYL-3-ISOXAZOLECARBOXYLATE
    • SCHEMBL892695
    • AKOS001597562
    • DS-16162
    • CS-0151769
    • MFCD03826509
    • EN300-231995
    • DB-129883
    • A921968
    • DTXSID10400794
    • Ethyl3-phenylisoxazole-5-carboxylate
    • 13599-24-1
    • ALBB-009871
    • MDL： MFCD03826509
    • Inchi： 1S/C12H11NO3/c1-2-15-12(14)11-8-10(13-16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key： XYKADOXYAZEDNB-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)OCC)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 217.07393
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 2.6

Experimental Properties

  • Boiling Point: 379.8±30.0°C at 760 mmHg
  • PSA: 52.33

Ethyl 3-phenylisoxazole-5-carboxylate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Sealed in dry,Room Temperature

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Ethyl 3-phenylisoxazole-5-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:13599-24-1)Ethyl 3-phenylisoxazole-5-carboxylate
Order Number:A921968
Stock Status:in Stock
Quantity:10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:19
Price ($):332.0/184.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13599-24-1)Ethyl 3-phenylisoxazole-5-carboxylate
A921968
Purity:99%/99%
Quantity:10g/5g
Price ($):332.0/184.0
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